Cas no 1805676-64-5 (3-Bromo-1-(4-(chloromethyl)-3-fluorophenyl)propan-1-one)

• Product Name: 3-Bromo-1-(4-(chloromethyl)-3-fluorophenyl)propan-1-one
• CAS No: 1805676-64-5
• MF: C₁₀H₉BrClFO
• MW: 279.533264875412
• CID: 4975875
• Update Time: 2025-05-24

3-Bromo-1-(4-(chloromethyl)-3-fluorophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-(4-(chloromethyl)-3-fluorophenyl)propan-1-one

• Inchi： 1S/C10H9BrClFO/c11-4-3-10(14)7-1-2-8(6-12)9(13)5-7/h1-2,5H,3-4,6H2
• InChI Key： HBJCIOZOCFOTKH-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=CC(CCl)=C(C=1)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 201
• XLogP3: 2.8
• Topological Polar Surface Area: 17.1

Additional information on 3-Bromo-1-(4-(chloromethyl)-3-fluorophenyl)propan-1-one

Introduction to 3-Bromo-1-(4-(chloromethyl)-3-fluorophenyl)propan-1-one (CAS No. 1805676-64-5)

3-Bromo-1-(4-(chloromethyl)-3-fluorophenyl)propan-1-one, with the CAS number 1805676-64-5, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its bromo, chloromethyl, and fluorophenyl functional groups, which confer it with a range of interesting properties and reactivity profiles.

The synthesis of 3-Bromo-1-(4-(chloromethyl)-3-fluorophenyl)propan-1-one typically involves multi-step reactions, starting from readily available starting materials. One common synthetic route involves the reaction of 4-chloromethyl-3-fluorobenzaldehyde with bromoacetyl bromide in the presence of a suitable base, followed by purification through column chromatography. This synthetic method has been well-documented in the literature and is known for its high yield and reproducibility.

In the realm of medicinal chemistry, 3-Bromo-1-(4-(chloromethyl)-3-fluorophenyl)propan-1-one has shown promise as a building block for the synthesis of bioactive molecules. Its bromo and chloromethyl functionalities can be readily functionalized to introduce a variety of substituents, making it a valuable intermediate in the development of novel drugs. Recent studies have explored its use in the synthesis of potential anticancer agents, where it has demonstrated significant cytotoxic activity against various cancer cell lines. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent inhibition of tumor growth in both in vitro and in vivo models.

Beyond its applications in drug discovery, 3-Bromo-1-(4-(chloromethyl)-3-fluorophenyl)propan-1-one has also found use in materials science. The presence of halogenated functional groups makes it an attractive candidate for polymerization reactions, leading to the formation of novel polymers with unique properties. These polymers have been investigated for their potential applications in areas such as electronic devices, coatings, and adhesives. A recent study published in Macromolecules highlighted the synthesis and characterization of a series of copolymers derived from this compound, which exhibited excellent thermal stability and mechanical strength.

The physical and chemical properties of 3-Bromo-1-(4-(chloromethyl)-3-fluorophenyl)propan-1-one have been extensively studied. It is a colorless to pale yellow liquid at room temperature with a molecular weight of approximately 297.5 g/mol. Its solubility profile is noteworthy; it is soluble in common organic solvents such as dichloromethane, acetone, and ethanol but has limited solubility in water. This solubility behavior makes it suitable for use in various chemical reactions and processes.

Spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and IR (Infrared) spectroscopy have been employed to elucidate the structure and purity of 3-Bromo-1-(4-(chloromethyl)-3-fluorophenyl)propan-1-one. The characteristic peaks observed in these spectra provide valuable information about the compound's functional groups and molecular conformation. For instance, the presence of a strong C=O stretching band at around 1700 cm^-1 in the IR spectrum confirms the presence of the carbonyl group, while the NMR spectrum shows distinct signals corresponding to the bromo, chloromethyl, and fluorophenyl moieties.

In terms of safety and handling, while 3-Bromo-1-(4-(chloromethyl)-3-fluorophenyl)propan-1-one is not classified as a hazardous material under current regulations, it is important to handle it with care due to its reactivity with certain chemicals and its potential for causing skin irritation or respiratory issues if not properly managed. Standard laboratory safety protocols should be followed when working with this compound.

The environmental impact of 3-Bromo-1-(4-(chloromethyl)-3-fluorophenyl)propan-1-one is another important consideration. Studies have shown that proper disposal methods should be employed to minimize any potential environmental contamination. Research into more sustainable synthetic routes for this compound is ongoing, with a focus on reducing waste generation and improving overall process efficiency.

In conclusion, 3-Bromo-1-(4-(chloromethyl)-3-fluorophenyl)propan-1-one (CAS No. 1805676-64-5) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure and reactivity make it an invaluable tool for researchers working on drug discovery, materials science, and other advanced applications. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in driving innovation and advancing scientific knowledge.